Cas no 1261753-14-3 (Methyl 3-cyano-2-isopropoxylbenzoate)

• Product Name: Methyl 3-cyano-2-isopropoxylbenzoate
• CAS No: 1261753-14-3
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4943035
• Update Time: 2025-06-10

Methyl 3-cyano-2-isopropoxylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-isopropoxylbenzoate

• Inchi： 1S/C12H13NO3/c1-8(2)16-11-9(7-13)5-4-6-10(11)12(14)15-3/h4-6,8H,1-3H3
• InChI Key： GEUFWJJWSFXULS-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CC=CC=1C(=O)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-isopropoxylbenzoate

Methyl 3-Cyano-2-Isopropoxylbenzoate: A Comprehensive Overview

Methyl 3-cyano-2-isopropoxylbenzoate, with the CAS number 1261753-14-3, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with cyano and isopropoxy substituents. The methyl 3-cyano-2-isopropoxylbenzoate moiety exhibits intriguing chemical properties that make it a valuable component in various synthetic and industrial applications.

Recent advancements in synthetic chemistry have highlighted the potential of methyl 3-cyano-2-isopropoxylbenzoate as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of anticancer drug discovery. The compound's ability to undergo various functional group transformations has made it an attractive candidate for constructing complex molecular architectures.

One of the most notable studies involving methyl 3-cyano-2-isopropoxylbenzoate is its application in the synthesis of fluorescent materials. Scientists have demonstrated that this compound can serve as a building block for creating luminous materials with potential applications in optoelectronics and sensing technologies. The integration of the cyano and isopropoxy groups into the benzoate framework imparts unique electronic properties, enabling these materials to exhibit enhanced fluorescence quantum yields.

In addition to its synthetic applications, methyl 3-cyano-2-isopropoxylbenzoate has been investigated for its biological activity. Preclinical studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Furthermore, researchers have explored its ability to modulate cellular signaling pathways, which could pave the way for novel therapeutic strategies.

The synthesis of methyl 3-cyano-2-isopropoxylbenzoate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the esterification of 3-cyano-2-isopropoxybenzoic acid with methanol in the presence of an acid catalyst. This method ensures high yields and purity, making it suitable for large-scale production. Recent optimizations in this synthesis process have focused on improving reaction efficiency and reducing environmental impact.

From an environmental perspective, methyl 3-cyano-2-isopropoxylbenzoate has been assessed for its biodegradability and ecological safety. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation, albeit at a slower rate compared to other benzoate esters. This information is crucial for determining its suitability in eco-friendly industrial processes.

In conclusion, methyl 3-cyano-2-isopropoxylbenzoate stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, combined with recent research advancements, underscore its potential to contribute significantly to scientific and technological progress. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in modern chemistry and beyond.